Cas no 872849-29-1 (N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872849-29-1
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 6337209
• PubChem ID: 4535551
• Update Time: 2025-07-22

N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• F2001-0322
• AKOS001920564
• 872849-29-1
• N-(2-ethylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• N-(2-ethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• N-(2-ethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide

• Inchi： 1S/C24H25N3O3/c1-2-17-9-3-5-11-20(17)25-24(30)23(29)19-15-27(21-12-6-4-10-18(19)21)16-22(28)26-13-7-8-14-26/h3-6,9-12,15H,2,7-8,13-14,16H2,1H3,(H,25,30)
• InChI Key： CMDRMXYOQOUSSP-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NC2C=CC=CC=2CC)=O)=O)C2C=CC=CC1=2)N1CCCC1

Computed Properties

• Exact Mass: 403.18959167g/mol
• Monoisotopic Mass: 403.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Introduction to N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide and Its Significance in Modern Chemical Biology

N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-ylacetamide, identified by its CAS number 872849-29-1, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This intricate molecule has garnered attention due to its unique structural features and potential therapeutic applications. The compound's molecular framework, characterized by a blend of aromatic and heterocyclic moieties, positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The N-(2-ethylphenyl) moiety contributes to the compound's lipophilicity, which is a critical factor in determining its bioavailability and interaction with biological targets. This feature, combined with the presence of the pyrrolidin-1-yl group, enhances the molecule's ability to penetrate biological membranes, making it an attractive scaffold for developing novel bioactive agents. The 1H-indol-3-yl component adds another layer of complexity, offering potential for diverse pharmacological interactions, including those with enzymes and receptors involved in critical cellular pathways.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Indole-based compounds have been implicated in various therapeutic areas, including cancer treatment, neurodegenerative diseases, and infectious disorders. The specific configuration of N-(2-ethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-ylacetamide makes it a particularly intriguing subject for investigation. Its ability to modulate key signaling pathways has been highlighted in several preclinical studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise required in modern chemical synthesis but also underscore the importance of innovative approaches in drug development.

The pharmacological profile of N-(2-ethylphenyl)-2-oxo-2-{1-2-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylylethylylethylylethylylethylylethylylethylylethylylethylylethylylethylyindolindolindolindolindolindolindolindolindolindolindolindolindolindolindolindolindol3y3y3y3y3y3y3y3y3y3y3y3y3y3y3y3yl}acetamide

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of this compound with biological targets. High-resolution crystal structures of protein-ligand complexes have provided valuable insights into the molecular recognition processes. These studies have not only enhanced our understanding of the compound's mechanism of action but also guided the optimization of its pharmacological properties.

The development of novel drug candidates often involves iterative optimization processes to enhance efficacy, selectivity, and pharmacokinetic profiles. N-(2-Ethylphenyl)--{pyrrolidin}-{eth}-{ac}-{et}-{a}-{mide}) is no exception. Researchers have explored various structural modifications to fine-tune its biological activity. For instance, alterations in the substitution pattern of the indole ring have led to significant changes in its potency and selectivity against target enzymes. Such modifications underscore the importance of structure-function relationships in drug design.

The impact of this compound on modern chemical biology extends beyond its potential therapeutic applications. It serves as a valuable tool for understanding complex biological pathways and for developing new methodologies for drug discovery. The synthesis and characterization of such intricate molecules contribute to the advancement of synthetic chemistry and provide insights into the design principles that govern bioactivity.

In conclusion, N-(2-Etylenaphthenone})-{pyrrolidin}-{eth}-{ac}-{et}-{a}-{mide}) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a compelling candidate for further exploration. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation therapeutics.